Cas no 25691-37-6 (Boc-L-2,4-diaminobutyric acid)

Boc-L-2,4-diaminobutyric acid Properties

Names and Identifiers

• Boc-Dab
• Boc-Dab-OH
• Na-Boc-L-2,4-diaminobutyric acid
• N-Boc-L-2,4-diaminobutyric acid
• S-4-Amino-2-(tert-butoxycarbonylamino)butyric acid
• (S)-4-Amino-2-(tert-butoxycarbonylamino)butyric Acid
• (S)-4-Amino-2-((tert-butoxycarbonyl)amino)butanoic acid
• Boc-Daba-OH
• Boc-Dab-OH(Na-Boc-2,4-Diaminobutyric acid)
• BOC-L-2,4-DIAMINOBUTYRIC ACID
• Boc-L-Dab-OH
• N-α-Boc-L-2,4-Diaminobutyric acid
• (S)-4-Amino-2-(Boc-amino)butyric Acid
• (S)-4-Amino-2-(tert-butoxycarbonylamino)butanoic acid
• (S)-Nα-Boc-2,4-diaminobutyric Acid
• AmbotzBAA1087
• tert-butoxycarbonyl-diaminobutyric acid
• Butanoicacid, 4-amino-2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (S)-
• Butyric acid,4-amino-2-(carboxyamino)-, N-tert-butyl ester, L- (8CI)
• BUTANOIC ACID, 4-AMINO-2-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-, (2S)-
• MDCPCLPRWLKUIQ-LURJTMIESA-N
• A-Boc-L-2,4-diaminobutyric acid
• FD1076
• FCH3645801
• (2S)-4-AMINO-2-[(TERT-BUTOXYCARBONYL)AMINO]BUTANOIC ACID
• N-Boc-4-amino-L-homoalanine
• Boc-Dab-OH, >=97.0%
• 25691-37-6
• SCHEMBL303955
• CS-W019805
• (5)-4-amino-2-(tert-butoxycarbonylarnino)butanoic acid
• (2S)-4-amino-2-{[(tert-butoxy)carbonyl]amino}butanoic acid
• Boc-L-2,4-Diaminobutyric acid Boc-L-Dab-OH
• (2S)-4-amino-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• N-ALPHA-T-BUTYLOXYCARBONYL-L-2,4-DIAMINOBUTYRIC ACID
• AKOS016842459
• (2S)-4-Amino-2-[[(1,1-dimethylethoxy)carbonyl]amino]butanoic acid
• MFCD00236841
• (S)-Nalpha-Boc-2,4-diaminobutyric Acid
• A2515
• (S)-4-amino-2-tert-butyloxycarbonylaminobutyric acid
• 1266500-89-3
• DTXSID70427149
• GS-3804
• (2S)-4-azaniumyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate
• EN300-195149
• (S)-4-amino-2-(tert-butoxycarbonylamino) butanoic acid
• N-
• +Expand

• MDL： MFCD00236841
• InChIKey： MDCPCLPRWLKUIQ-LURJTMIESA-N
• Inchi： 1S/C9H18N2O4/c1-9(2,3)15-8(14)11-6(4-5-10)7(12)13/h6H,4-5,10H2,1-3H3,(H,11,14)(H,12,13)/t6-/m0/s1
• SMILES： O(C(N([H])[C@]([H])(C(=O)O[H])C([H])([H])C([H])([H])N([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 218.12700
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 218.126657
• Heavy Atom Count: 15
• Complexity: 235
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 102

Experimental Properties

• LogP: 1.40430
• PSA: 101.65000
• Refractive Index: 1.487
• Boiling Point: 385.5℃ at 760 mmHg
• Melting Point: 172-176°C
• Flash Point: 186.9°C
• Color/Form: Not determined
• Solubility: Not determined
• Specific Rotation: +7.5±1°, [c=1 in methanol: water (1:1)]
• Optical Activity: [α]/D +7.5±1°, c = 1 in methanol: water (1:1)
• Density: 1.16

Related Categories

• Other Chemical Reagents